Cas no 1005930-88-0 (methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate)

• Product Name: methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate
• CAS No: 1005930-88-0
• MF: C₁₃H₁₁NO₃S₂
• MW: 293.361340761185
• CID: 5549469
• PubChem ID: 7166887
• Update Time: 2025-10-28

methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1005930-88-0
• methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate
• (E)-methyl 2-(3-(thiophen-2-yl)acrylamido)thiophene-3-carboxylate
• F1358-0052

• Inchi： 1S/C13H11NO3S2/c1-17-13(16)10-6-8-19-12(10)14-11(15)5-4-9-3-2-7-18-9/h2-8H,1H3,(H,14,15)/b5-4+
• InChI Key： KBDDIPGAFWYHLH-SNAWJCMRSA-N
• SMILES： S1C=CC(C(=O)OC)=C1NC(/C=C/C1=CC=CS1)=O

Computed Properties

• Exact Mass: 293.01803556g/mol
• Monoisotopic Mass: 293.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 112Ų

Additional information on methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate

Methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate (CAS No. 1005930-88-0): A Comprehensive Overview

Methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate, identified by its CAS number 1005930-88-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both thiophene and amide moieties in its framework suggests potential applications in drug discovery, particularly in the design of molecules targeting neurological and inflammatory disorders.

The molecular architecture of Methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate is noteworthy for its stereochemical configuration. The compound features a trans-configured alkene (2E-configuration) linked to an amide group, which is further connected to a thiophene ring. This structural motif is reminiscent of several bioactive natural products and synthetic drugs, indicating that this compound may possess pharmacological properties worthy of exploration. The thiophene ring, a heterocyclic aromatic structure, is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled the prediction of biological activities for compounds like Methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate with remarkable accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several enzymes implicated in diseases such as cancer and diabetes. Specifically, the amide group and the thiophene moiety have been identified as key pharmacophores capable of binding to target proteins with high affinity. These findings align with the growing interest in heterocyclic compounds as lead structures for drug development.

In vitro studies have begun to elucidate the mechanistic aspects of Methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate's interactions with biological systems. Initial experiments have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory pathways. The compound's dual functionality—combining an amide bond with a thiophene ring—has been hypothesized to contribute to its multifaceted biological effects. This hypothesis is supported by structural analogs that have shown similar activities, reinforcing the potential therapeutic value of this class of compounds.

The synthesis of Methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as condensation, cyclization, and esterification, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methodologies not only enhance the scalability of production but also open avenues for further structural modifications and derivatization.

The role of Methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate in medicinal chemistry extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a versatile building block for the synthesis of more complex derivatives with enhanced pharmacological properties. For instance, modifications at the thiophene ring or the amide group can be tailored to optimize solubility, bioavailability, and target specificity. Such flexibility underscores the importance of this compound in drug discovery pipelines.

Future research directions for Methyl 2-[thiophen-]] include exploring its pharmacokinetic profile and toxicological safety. Preclinical studies are essential to assess how the compound behaves within living organisms, including absorption, distribution, metabolism, excretion (ADME), and potential side effects. These studies will provide critical data for determining whether this compound is suitable for further development into a clinical candidate. Additionally, investigations into its mechanism of action at a molecular level will be crucial for understanding its therapeutic potential fully.

The integration of artificial intelligence (AI) tools into drug discovery has accelerated the identification of promising candidates like Methyl 2-[thiophen-]. AI-driven platforms can predict biological activities and optimize synthetic routes with unprecedented speed and accuracy. By leveraging these technologies, researchers can rapidly screen large libraries of compounds and identify those most likely to exhibit desired pharmacological effects. This approach has already demonstrated success in identifying novel therapeutic agents and is expected to further enhance the development process for compounds like Methyl []].

The economic impact of developing new pharmaceuticals cannot be overstated. Compounds like Methyl [] ] that show promise in preclinical studies can lead to significant revenue generation if successfully commercialized. Pharmaceutical companies invest heavily in research and development (R&D), anticipating high returns on investments that result in approved drugs. However, the path from discovery to market is fraught with challenges, including regulatory hurdles and manufacturing costs. Despite these challenges, the potential benefits justify continued investment in innovative compounds such as this one.

The environmental considerations associated with synthesizing and disposing of pharmaceutical intermediates are also important. Sustainable chemistry practices aim to minimize waste and reduce hazardous byproducts throughout the synthetic process. Green chemistry principles encourage the use of renewable feedstocks, energy-efficient reactions, and biodegradable materials wherever possible. Implementing these practices not only benefits the environment but can also reduce production costs significantly.

In conclusion, Methyl [] ] represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis showcases modern advances in organic chemistry while offering opportunities for innovative drug design through derivatization efforts. As computational tools continue to evolve alongside experimental methodologies, compounds like this one are poised to play significant roles in addressing unmet medical needs worldwide.